Cas no 10326-99-5 (2-methyl-1-(4-nitrophenyl)propan-1-one)

2-methyl-1-(4-nitrophenyl)propan-1-one structure
10326-99-5 structure
Product Name:2-methyl-1-(4-nitrophenyl)propan-1-one
CAS No:10326-99-5
MF:C10H11NO3
MW:193.199242830276
CID:1139871
PubChem ID:13445260
Update Time:2025-04-20

2-methyl-1-(4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-(4-nitrophenyl)propan-1-one
    • AGN-PC-00MLGB
    • 4-Nitro-isobutyrophenon
    • Isopropyl-p-nitrophenylketon
    • 2-methyl-1-(4-nitrophenyl)propanone
    • CTK0G7139
    • 4-nitroisobutyrophenone
    • 1-Propanone, 2-methyl-1-(4-nitrophenyl)-
    • SureCN4875245
    • p-Nitroisobutyrophenon
    • 2-methyl-1-(4-nitrophenyl)-1-propanone
    • A800704
    • p-Nitroisobutyrophenone
    • AGN-PC-00MLGB; 4-Nitro-isobutyrophenon; Isopropyl-p-nitrophenylketon; 2-methyl-1-(4-nitrophenyl)propanone; CTK0G7139; 4-nitroisobutyrophenone; 1-Propanone, 2-methyl-1-(4-nitrophenyl)-; SureCN4875245; p-Nitroisobutyrophenon; 2-methyl-1-(4-nitrophenyl)-1-propanone; A800704; p-Nitroisobutyrophenone;
    • BFZPEWMSTIRNIR-UHFFFAOYSA-N
    • SCHEMBL4875245
    • DTXSID30541052
    • 10326-99-5
    • Inchi: 1S/C10H11NO3/c1-7(2)10(12)8-3-5-9(6-4-8)11(13)14/h3-7H,1-2H3
    • InChI Key: BFZPEWMSTIRNIR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 193.07389321g/mol
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 62.89000
  • LogP: 2.95670
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